Cas no 623569-87-9 (Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI))

• Product Name: Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI)
• CAS No: 623569-87-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 956548
• PubChem ID: 45116461
• Update Time: 2025-04-19

Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI)
• AKOS019086184
• DB-275303
• 1-Pyridin-2-yl-cycloheptanecarbonitrile
• 623569-87-9
• ASUNCSJNBAMFRK-UHFFFAOYSA-N
• Cycloheptanecarbonitrile, 1-(2-pyridinyl)-
• SCHEMBL6203456

• Inchi： 1S/C13H16N2/c14-11-13(8-4-1-2-5-9-13)12-7-3-6-10-15-12/h3,6-7,10H,1-2,4-5,8-9H2
• InChI Key： ASUNCSJNBAMFRK-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7Ų